N-(2-methoxyphenyl)-2-(3-methylphenoxy)propanamide

• IUPAC Name: N-(2-methoxyphenyl)-2-(3-methylphenoxy)propanamide
• InChI: InChI=1S/C17H19NO3/c1-12-7-6-8-14(11-12)21-13(2)17(19)18-15-9-4-5-10-16(15)20-3/h4-11,13H,1-3H3,(H,18,19)
• InChI Key: AMFBJPUJLIDKHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)C(=O)NC2=CC=CC=C2OC
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

N-(2-methoxyphenyl)-2-(3-methylphenoxy)propanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a methoxy group attached to a phenyl ring and a methylphenoxy group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyphenyl)-2-(3-methylphenoxy)propanamide typically involves the following steps:

Formation of the amide bond: This can be achieved by reacting 2-methoxyaniline with 2-(3-methylphenoxy)propanoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP).

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized reaction conditions to maximize yield and minimize by-products. Continuous flow reactors may also be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyphenyl)-2-(3-methylphenoxy)propanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group, leading to the formation of a phenol derivative.

Reduction: The amide group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The aromatic rings can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nitration can be carried out using a mixture of concentrated nitric acid (HNO3) and sulfuric acid (H2SO4).

Major Products Formed

Oxidation: Formation of 2-hydroxyphenyl-2-(3-methylphenoxy)propanamide.

Reduction: Formation of N-(2-methoxyphenyl)-2-(3-methylphenoxy)propanamine.

Substitution: Formation of nitro or halogenated derivatives of the original compound.

Scientific Research Applications

N-(2-methoxyphenyl)-2-(3-methylphenoxy)propanamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials or as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-2-(3-methylphenoxy)propanamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N-(2-hydroxyphenyl)-2-(3-methylphenoxy)propanamide: Similar structure but with a hydroxyl group instead of a methoxy group.

N-(2-methoxyphenyl)-2-(4-methylphenoxy)propanamide: Similar structure but with the methyl group on the para position of the phenoxy ring.

Uniqueness

N-(2-methoxyphenyl)-2-(3-methylphenoxy)propanamide is unique due to the specific positioning of the methoxy and methyl groups, which can influence its chemical reactivity and biological activity. This uniqueness can make it a valuable compound for specific research and industrial applications.